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Compound of Interest

Compound Name: Sulfonmethane

Cat. No.: B1682520

For Researchers, Scientists, and Drug Development Professionals

Introduction Sulfonmethane (also known as Sulfonal) is an organosulfur compound first
synthesized in 1888.[1][2] Historically, it was introduced as a hypnotic drug but has since been
superseded by newer, safer sedatives.[1][2] It appears as a colorless crystalline or powdered
solid.[1][2][3] In the United States, Sulfonmethane is classified as a DEA Schedule IlI
controlled substance due to its potential for abuse and the risk of developing moderate to low
physical dependence or high psychological dependence.[1][2][4] This classification
necessitates stringent protocols for its handling, storage, and disposal in a laboratory setting.
These application notes provide detailed procedures to ensure the safety of laboratory
personnel and compliance with regulatory requirements.

Hazard Identification and Safety Data

Prior to handling Sulfonmethane, it is crucial to be thoroughly familiar with its properties and
associated hazards. The following data has been compiled from safety and chemical
information sources.

Quantitative Data Summary
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Property Value Source(s)
IUPAC Name 2,2-bis(ethylsulfonyl)propane [1103114]
Sulphonal, Acetone diethyl
Synonyms [31141[5]
sulfone
CAS Number 115-24-2 [31[4]1[5]
Molecular Formula C7H1604S2 [1112113114]
Molecular Weight 228.3 g/mol [31[41[5]
Appearance Colorless crystals or powder [1112]
Melting Point 124-126 °C [5]
Boiling Point 300 °C [3][5]
Cold Water: 1 g/ 365
mLBoiling Water: 1 g/ 16
mLAlcohol: 1 g / 60 mLBoiling
N Alcohol: 1 g/ 3 mLEther: 1 g/
Solubility [31[5]

64 mLChloroform: 1 g/ 11
mLOther: Soluble in benzene
and DMSQO; Insoluble in

glycerol.

Regulatory Status

DEA Schedule Ill Controlled

Substance

[1](21[4]

Toxicity

Prolonged use is associated
with toxic cumulative effects,
including skin eruptions,
digestive disturbances,
giddiness, and
hematoporphinuria (dark red
urine).[2][3] Many fatal cases
of poisoning from chronic use
or single large doses have

been recorded.[2]
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No specific Permissible
Exposure Limit (PEL) or
Threshold Limit Value (TLV)
Occupational Exposure Limits has been established for
(OELs) Sulfonmethane.[6] Therefore,
safe work practices are
essential to minimize

exposure.[6]

Protocols for Safe Handling

Given its status as a controlled substance and its documented historical toxicity,
Sulfonmethane must be handled with care, adhering to all institutional and federal regulations.

Regulatory Compliance (DEA Schedule lIil)

o Procurement: All purchases must be made through approved channels in compliance with
DEA regulations.

o Storage: Store Sulfonmethane in a securely locked, substantially constructed cabinet or
safe. Access must be restricted to authorized personnel only.

o Record Keeping: Meticulous records must be maintained for the acquisition, use, and
disposal of Sulfonmethane. A logbook should track the quantity of substance used, the
date, the name of the researcher, and the remaining balance. These records must be readily
available for inspection.

Engineering Controls

» Ventilation: All work involving solid Sulfonmethane or its solutions must be conducted in a
certified chemical fume hood to prevent inhalation of dust or vapors.[6]

« |solation: Where possible, designate a specific area within the laboratory for handling
Sulfonmethane to prevent cross-contamination.

Personal Protective Equipment (PPE)
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The following PPE must be worn at all times when handling Sulfonmethane:
o Eye Protection: Chemical safety goggles or a face shield.
» Protective Clothing: A buttoned lab coat.

o Gloves: Chemically resistant gloves (e.g., nitrile or butyl rubber). Contaminated gloves
should be disposed of as hazardous solid waste.

Experimental Protocol: General Handling
o Preparation: Before handling, ensure the chemical fume hood is operational and the work

area is clean and uncluttered. Assemble all necessary equipment and reagents.

» Weighing: To minimize the generation of airborne dust, weigh solid Sulfonmethane carefully
on weighing paper or in a tared container within the fume hood.

e Solution Preparation: When preparing solutions, slowly add the solid Sulfonmethane to the
solvent to avoid splashing. As it is poorly soluble in cold water, heating may be required.[1][2]
[5] This should be done with appropriate caution in the fume hood.

o Post-Handling: After use, decontaminate the work surface. Wash hands and any exposed
skin thoroughly with soap and water.

Emergency Procedures
« Spills:

o

Evacuate and restrict access to the spill area.

[¢]

Ensure the area is well-ventilated (fume hood).

[¢]

For small spills, use an appropriate absorbent material (e.g., vermiculite or sand) to cover
the spill.

[¢]

Carefully sweep the absorbed material into a designated hazardous waste container.
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o Clean the spill area with a suitable solvent, followed by soap and water. All cleaning
materials must be disposed of as hazardous waste.

o Personal Exposure:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes.[7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.

o Ingestion: Do NOT induce vomiting.[7] If the person is conscious, rinse their mouth with
water. Seek immediate medical attention.

Protocols for Safe Disposal

The disposal of Sulfonmethane and its associated waste is strictly regulated. Under no
circumstances should it be disposed of down the drain or in regular trash.

Disposal of Pure or Unused Sulfonmethane

As a DEA-controlled substance, Sulfonmethane cannot be disposed of as typical hazardous
waste.[8]

e Primary Method: The preferred method is to use a "reverse distributor"—a contractor
licensed by the DEA to handle and dispose of controlled substances.[8]

» Alternative: Unused or expired material may sometimes be returned to the manufacturer or
distributor.[8]

o Coordination: Contact your institution's Environmental Health and Safety (EHS) office to
determine the established procedure for controlled substance disposal.

Disposal of Contaminated Waste
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e Solid Waste: Items such as gloves, weighing paper, pipette tips, and contaminated absorbent
materials must be collected in a clearly labeled, sealed container designated for "Hazardous
Chemical Waste".[9] The label must include the chemical name (Sulfonmethane).

o Liquid Waste: All aqueous and solvent-based solutions containing Sulfonmethane must be
collected in a compatible, sealed, and clearly labeled hazardous waste container. Do not mix
with other waste streams unless compatibility has been confirmed.

o Sharps/Glassware: Contaminated glassware should be triple-rinsed with a suitable solvent.
The first two rinsates must be collected as hazardous liquid waste. The cleaned glassware
can then be managed according to standard laboratory procedures. Broken contaminated
glassware should be placed in a sharps container designated for hazardous waste.

o Final Disposal: All collected hazardous waste must be disposed of through your institution's
EHS department, likely via high-temperature incineration by a licensed waste management
facility.[10]

Visual Workflow for Sulfonmethane Management

The following diagram illustrates the lifecycle of Sulfonmethane in a laboratory setting, from
procurement to final disposal.

4. Waste Management & Disposal

Click to download full resolution via product page

Caption: Workflow for the compliant management of Sulfonmethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://en.wikipedia.org/wiki/Sulfonmethane
http://medbox.iiab.me/kiwix/wikipedia_en_medicine_2019-12/A/Sulfonmethane
https://www.smolecule.com/products/s544198
https://pubchem.ncbi.nlm.nih.gov/compound/Sulfonmethane
https://www.drugfuture.com/chemdata/sulfonmethane.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0034.pdf
https://www.performanceplus-products.com/Content/files/Chemicals/PP40842-41.pdf
https://www.labmanager.com/handling-controlled-substances-in-the-lab-996
https://www.sfu.ca/content/sfu/srs/work-research-safety/research-safety/chemical-safety/program-manuals/_jcr_content/main_content/download_508623605/file.res/Hazardous%20Chemical%20Waste%20Manual
https://www.sciencemadness.org/smwiki/index.php/Proper_disposal_of_chemicals
https://www.benchchem.com/product/b1682520#protocols-for-safe-handling-and-disposal-of-sulfonmethane-in-a-lab-setting
https://www.benchchem.com/product/b1682520#protocols-for-safe-handling-and-disposal-of-sulfonmethane-in-a-lab-setting
https://www.benchchem.com/product/b1682520#protocols-for-safe-handling-and-disposal-of-sulfonmethane-in-a-lab-setting
https://www.benchchem.com/product/b1682520#protocols-for-safe-handling-and-disposal-of-sulfonmethane-in-a-lab-setting
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682520?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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